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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
administration of CEP-28122, a potent and selective Anaplastic Lymphoma Kinase (ALK)
inhibitor, in Severe Combined Immunodeficient (SCID) mice models for preclinical cancer
research.

Introduction

CEP-28122 is an orally active small molecule inhibitor of ALK tyrosine kinase.[1][2][3]
Constitutive activation of ALK due to genetic alterations such as chromosomal translocations,
gene amplification, or point mutations is a known oncogenic driver in several human cancers,
including anaplastic large-cell ymphoma (ALCL), non-small cell lung cancer (NSCLC), and
neuroblastoma.[1][2] Preclinical studies using SCID mice xenograft models have demonstrated
the dose-dependent antitumor efficacy of CEP-28122 in ALK-positive human cancer cell lines.

[1][]

SCID mice are a valuable tool for these studies as they lack functional B and T lymphocytes,
allowing for the successful engraftment and growth of human tumor xenografts.[4] This enables
the in vivo evaluation of novel therapeutic agents like CEP-28122.
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Mechanism of Action and Signaling Pathway

CEP-28122 exerts its therapeutic effect by inhibiting the kinase activity of ALK, thereby blocking
downstream signaling pathways crucial for cancer cell proliferation, survival, and differentiation.
Activated ALK triggers a cascade of intracellular signaling events primarily through four major
pathways:

* RAS-ERK (MAPK) Pathway: Regulates cell proliferation and differentiation.

o JAK-STAT Pathway: Promotes gene transcription involved in cell survival and proliferation.
o PI3K-Akt Pathway: A key pathway in promoting cell survival and inhibiting apoptosis.

o PLCy Pathway: Involved in cell growth and differentiation.

By inhibiting ALK, CEP-28122 effectively shuts down these pro-cancerous signaling networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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